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Compound of Interest

Compound Name: 2-Methoxy-D3-benzaldehyde

Cat. No.: B154609

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of 2-
Methoxy-D3-benzaldehyde. This deuterated analog of 2-methoxybenzaldehyde is utilized in
various research applications, including as a tracer in metabolic studies and as a standard in
mass spectrometry-based assays. Adherence to this protocol will ensure the accurate and safe
preparation of the stock solution for reproducible experimental results.

Compound Information

A summary of the key quantitative data for 2-Methoxy-D3-benzaldehyde is presented in the
table below for easy reference.
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Property Value

Chemical Name 2-(trideuteriomethoxy)benzaldehyde

Synonyms 2-Methoxy-d3-benzaldehyde, o-Anisaldehyde-
d3

CAS Number 56248-49-8

Molecular Formula CsHsDs0:2

Molecular Weight 139.17 g/mol

Appearance Light yellow to light brown solid

Storage Temperature 2-8°C (Refrigerator)

Experimental Protocol

This protocol outlines the necessary steps for preparing a 10 mM stock solution of 2-Methoxy-
D3-benzaldehyde in Dimethyl Sulfoxide (DMSO).

Materials and Equipment
e 2-Methoxy-D3-benzaldehyde (solid)

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

e Analytical balance

e Microcentrifuge tubes or amber glass vials
o Calibrated micropipettes and sterile tips

» Vortex mixer

o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves.[1]

Safety Precautions
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Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
vapors.[2]

Wear appropriate PPE, including safety goggles, a lab coat, and nitrile gloves, to prevent
skin and eye contact.[1]

Handle benzaldehyde compounds with care as they can cause skin, eye, and respiratory
tract irritation.[2]

In case of accidental contact, flush the affected area with copious amounts of water and seek
medical advice if irritation persists.

Dispose of all chemical waste according to your institution's hazardous waste disposal
guidelines.[1]

Stock Solution Preparation (10 mM)

Equilibration: Remove the container of 2-Methoxy-D3-benzaldehyde from the refrigerator
and allow it to equilibrate to room temperature for at least 15-20 minutes before opening.
This prevents condensation of atmospheric moisture onto the compound.

Weighing: Tare a clean, dry microcentrifuge tube or amber glass vial on an analytical
balance. Carefully weigh out 1.39 mg of 2-Methoxy-D3-benzaldehyde into the tared
container.

Solvent Addition: Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the
container with the weighed compound.

Dissolution: Securely cap the tube or vial and vortex the mixture until the solid is completely
dissolved. Gentle warming in a water bath (not exceeding 40°C) may be applied if dissolution
is slow.

Labeling: Clearly label the container with the compound name, concentration (10 mM),
solvent (DMSO), preparation date, and your initials.

Storage: Store the prepared stock solution at -20°C for short-term storage or at -80°C for
long-term storage to maintain stability. For long-term storage, it is recommended to aliquot
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the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Experimental Workflow

The following diagram illustrates the key steps in the preparation of the 2-Methoxy-D3-
benzaldehyde stock solution.
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Caption: Workflow for preparing a 10 mM stock solution of 2-Methoxy-D3-benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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